Cas no 1131605-40-7 (Methyl 5-iodo-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-iodo-2-(trifluoromethoxy)benzoate
• CAS No: 1131605-40-7
• MF: C₉H₆F₃IO₃
• MW: 346.041825771332
• CID: 1030720
• PubChem ID: 44828959
• Update Time: 2025-04-20

Methyl 5-iodo-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2-(trifluoromethoxy)benzoate
• AK133633
• CTK8E2099
• FT-0653663
• KB-145666
• methyl 5-iodanyl-2-(trifluoromethyloxy)benzoate
• SBB068072
• A802849
• DTXSID70661046
• DB-352101
• 1131605-40-7
• AKOS015852254
• 5-iodo-2-(trifluoromethoxy)benzoic acid methyl ester
• Methyl5-iodo-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C9H6F3IO3/c1-15-8(14)6-4-5(13)2-3-7(6)16-9(10,11)12/h2-4H,1H3
• InChI Key： QQQSPQZNJIYGHI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 345.93138g/mol
• Monoisotopic Mass: 345.93138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų